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Compound of Interest

Compound Name:
4-(2-Bromoethoxy)-2-

methoxybenzaldehyde

Cat. No.: B8410092

Get Quote

This technical guide provides a detailed analysis of the expected spectroscopic data for the

compound 4-(2-Bromoethoxy)-2-methoxybenzaldehyde. As a key intermediate in various

synthetic pathways, a thorough understanding of its structural confirmation via modern

spectroscopic techniques is paramount for researchers, scientists, and professionals in drug

development. This document offers an in-depth exploration of its Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data, grounded in established principles

and supported by data from structurally related molecules.

Molecular Structure and Spectroscopic Overview
4-(2-Bromoethoxy)-2-methoxybenzaldehyde possesses a unique substitution pattern on the

benzene ring, which gives rise to a distinct spectroscopic fingerprint. The interplay of the

electron-withdrawing aldehyde and bromoethoxy groups, along with the electron-donating

methoxy group, dictates the chemical environment of each atom and the molecule's vibrational

modes and fragmentation patterns.

Caption: Molecular structure of 4-(2-Bromoethoxy)-2-methoxybenzaldehyde.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic

molecules. For 4-(2-Bromoethoxy)-2-methoxybenzaldehyde, both ¹H and ¹³C NMR will

provide a wealth of information.

Experimental Protocol for NMR Data Acquisition
A standard protocol for acquiring high-quality NMR spectra is as follows:

Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of a

deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. The choice of

solvent is critical to avoid signal overlap with the analyte.

Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference (δ

= 0.00 ppm).

Spectrometer Setup: The analysis is typically performed on a 400 MHz or higher field

spectrometer to ensure adequate signal dispersion.

Data Acquisition: Acquire a standard ¹H NMR spectrum followed by a ¹³C NMR spectrum. For

unambiguous assignments, 2D NMR experiments such as COSY (Correlated Spectroscopy)

and HSQC (Heteronuclear Single Quantum Coherence) are highly recommended.

Predicted ¹H NMR Spectral Data
The ¹H NMR spectrum will exhibit distinct signals for the aldehyde proton, the aromatic protons,

and the protons of the methoxy and bromoethoxy groups. The expected chemical shifts (δ) are

influenced by the electronic effects of the substituents.
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Proton

Assignment

Predicted

Chemical Shift

(ppm)

Multiplicity

Coupling

Constant (J,

Hz)

Integration

Aldehyde (-CHO) 9.8 - 10.5 Singlet (s) - 1H

Aromatic (H-6) 7.5 - 7.8 Doublet (d) ~8.0 1H

Aromatic (H-3) 7.1 - 7.3 Doublet (d) ~2.0 1H

Aromatic (H-5) 6.9 - 7.1
Doublet of

doublets (dd)
~8.0, ~2.0 1H

Methoxy (-OCH₃) 3.8 - 4.0 Singlet (s) - 3H

Ethoxy (-

OCH₂CH₂Br)
4.2 - 4.4 Triplet (t) ~6.0 2H

Bromoethyl (-

OCH₂CH₂Br)
3.6 - 3.8 Triplet (t) ~6.0 2H

Rationale for Assignments:

Aldehyde Proton: The aldehyde proton is highly deshielded due to the electronegativity of the

carbonyl oxygen and the anisotropic effect of the C=O bond, hence its downfield chemical

shift.[1]

Aromatic Protons: The substitution pattern leads to a predictable splitting pattern. H-6 is

ortho to the electron-withdrawing aldehyde group and will be the most downfield. H-3 is ortho

to the electron-donating methoxy group and para to the bromoethoxy group. H-5 is ortho to

the bromoethoxy group and meta to both the aldehyde and methoxy groups.

Methoxy Protons: The methoxy protons appear as a sharp singlet, characteristic of a

methoxy group attached to an aromatic ring.[2]

Bromoethoxy Protons: The methylene group attached to the oxygen (-OCH₂-) is deshielded

by the adjacent oxygen atom. The methylene group attached to the bromine (-CH₂Br) is also

deshielded by the electronegative bromine atom. The triplet multiplicity arises from the

coupling with the adjacent methylene group.
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Predicted ¹³C NMR Spectral Data
The ¹³C NMR spectrum will provide information on the carbon framework of the molecule.

Carbon Assignment Predicted Chemical Shift (ppm)

Aldehyde (C=O) 189 - 195

Aromatic (C-2, attached to -OCH₃) 160 - 165

Aromatic (C-4, attached to -OCH₂-) 158 - 162

Aromatic (C-6) 130 - 135

Aromatic (C-1, attached to -CHO) 125 - 130

Aromatic (C-5) 115 - 120

Aromatic (C-3) 110 - 115

Ethoxy (-OCH₂) 68 - 72

Methoxy (-OCH₃) 55 - 58

Bromoethyl (-CH₂Br) 28 - 32

Rationale for Assignments:

Carbonyl Carbon: The aldehyde carbonyl carbon is significantly deshielded and appears far

downfield.[1]

Aromatic Carbons: The chemical shifts of the aromatic carbons are influenced by the

attached substituents. Carbons bearing electronegative oxygen atoms (C-2 and C-4) are the

most downfield in the aromatic region.

Aliphatic Carbons: The carbon of the methoxy group appears in its characteristic region.[2]

The two carbons of the bromoethoxy group are distinguishable based on their attachment to

either oxygen or bromine.

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule based on their

characteristic vibrational frequencies.

Experimental Protocol for IR Data Acquisition
Sample Preparation: For a solid sample, the KBr pellet method is common. A small amount

of the sample is ground with dry potassium bromide and pressed into a thin, transparent

disk. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used with the

neat solid.

Data Acquisition: The spectrum is recorded typically over the range of 4000-400 cm⁻¹.

Predicted IR Spectral Data
Vibrational Mode

Predicted Frequency Range

(cm⁻¹)
Intensity

C-H stretch (aldehyde) 2820-2850 and 2720-2750 Medium to Weak

C-H stretch (aromatic) 3000-3100 Medium to Weak

C-H stretch (aliphatic) 2850-3000 Medium

C=O stretch (aldehyde) 1680-1700 Strong

C=C stretch (aromatic) 1580-1600 and 1450-1500 Medium to Strong

C-O stretch (ether)
1200-1275 (asymmetric) and

1020-1075 (symmetric)
Strong

C-Br stretch 500-600 Medium to Strong

Rationale for Assignments:

Aldehyde Group: The C=O stretch is a very strong and characteristic absorption.[1] The two

C-H stretching bands are also diagnostic for an aldehyde.[3]

Aromatic Ring: The C=C stretching vibrations within the aromatic ring give rise to

characteristic absorptions.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/19%3A_Aldehydes_and_Ketones-_Nucleophilic_Addition_Reactions/19.14%3A_Spectroscopy_of_Aldehydes_and_Ketones
https://opg.optica.org/as/abstract.cfm?uri=as-46-2-293
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8410092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ether Linkages: The C-O stretching of the aryl ether (methoxy and ethoxy groups) will

produce strong bands in the fingerprint region.[4]

Bromoalkane: The C-Br stretch appears at a low frequency.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification.

Experimental Protocol for MS Data Acquisition
Ionization Method: Electron Ionization (EI) is a common technique for this type of molecule,

which will induce fragmentation. Electrospray Ionization (ESI) is a softer ionization technique

that would likely show a prominent protonated molecular ion.

Mass Analyzer: A quadrupole or time-of-flight (TOF) analyzer is typically used.

Predicted Mass Spectrum (EI)
The mass spectrum will show a molecular ion peak and several characteristic fragment ions. A

key feature will be the isotopic pattern of bromine.

m/z Proposed Fragment Ion Significance

258/260 [M]⁺˙

Molecular ion peak, showing

the characteristic 1:1 ratio for

one bromine atom.

229/231 [M - CHO]⁺ Loss of the formyl radical.

183 [M - OCH₂CH₂Br]⁺
Loss of the bromoethoxy

radical.

151 [M - Br - C₂H₄O]⁺
Loss of a bromine atom and

ethylene oxide.

107/109 [CH₂CH₂Br]⁺ Bromoethyl cation.

Rationale for Fragmentation:
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Molecular Ion: The presence of bromine (⁷⁹Br and ⁸¹Br isotopes in nearly equal abundance)

will result in two molecular ion peaks (M⁺ and M+2) of almost equal intensity.[5]

Alpha-Cleavage: The bond between the aromatic ring and the aldehyde group can cleave.

Loss of Substituents: The bromoethoxy and methoxy groups can be lost as radicals.

[M]⁺˙ (m/z 258/260)

[M - CHO]⁺ (m/z 229/231)

- CHO

[M - OCH₂CH₂Br]⁺ (m/z 183)

- OCH₂CH₂Br

[CH₂CH₂Br]⁺ (m/z 107/109)

 

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for 4-(2-Bromoethoxy)-2-
methoxybenzaldehyde in EI-MS.

Conclusion
The comprehensive spectroscopic analysis outlined in this guide provides a robust framework

for the structural confirmation of 4-(2-Bromoethoxy)-2-methoxybenzaldehyde. By combining

the detailed information from NMR, IR, and MS, researchers can confidently verify the identity

and purity of this important synthetic intermediate. The predicted data, based on the well-
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established principles of spectroscopy and comparison with related structures, serves as a

valuable reference for those working with this and similar compounds.

References
Exploring intermolecular contacts in multi-substituted benzaldehyde derivatives: X-ray,

Hirshfeld surface and lattice energy analyses - PMC. (2020, April 29). Retrieved from [Link]

Overtone spectroscopy of benzaldehyde. (n.d.). Retrieved from [Link]

Infrared Study of Benzaldehyde and 4-Substituted Benzaldehydes in Carbon Tetrachloride

and/or Chloroform Solutions: Aldehydic CH Group - Optica Publishing Group. (1992). Applied

Spectroscopy, 46(2), 293-305. Retrieved from [Link]

Tandem Reactions: Synthesis of Substituted Benzaldehydes. (n.d.). Retrieved from [Link]

PubChem. (n.d.). 4-Bromo-2-methoxybenzaldehyde. Retrieved from [Link]

SpectraBase. (n.d.). 4-(2-Bromoethoxy)benzaldehyde. Retrieved from [Link]

Electronic Supplementary Information - Rsc.org. (n.d.). Retrieved from [Link]

Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. (2016, October

20). Retrieved from [Link]

Chemistry LibreTexts. (2024, September 30). 19.14: Spectroscopy of Aldehydes and

Ketones. Retrieved from [Link]

Google Patents. (n.d.). US8692026B2 - Processes for producing 4-bromo-2-
methoxybenzaldehyde.

4-Bromo-2-methoxybenzaldehyde - 43192-33-2, C8H7BrO2, density, melting point, boiling

point, structural formula, synthesis. (2025, May 20). Retrieved from [Link]

Supporting Information - Rsc.org. (n.d.). Retrieved from [Link]

Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Derivatives.

(2026, January 9). Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7214304/
https://citeseerx.ist.psu.edu/document?repid=rep1&type=pdf&doi=4889c09197c83f3d1b09b5785a8523c94025a3a1
https://opg.optica.org/as/abstract.cfm?uri=as-46-2-293
https://athenaeum.utm.edu/tandem-reactions-synthesis-substituted-benzaldehydes-2/
https://pubchem.ncbi.nlm.nih.gov/compound/11053041
https://spectrabase.com/spectrum/3Yp5COU6VzE
https://www.rsc.org/suppdata/c6/ra/c6ra08479a/c6ra08479a.pdf
https://www.researchgate.net/publication/309307041_Synthesis_and_Characterization_of_4-Phenacyloxy_Benzaldehyde_Derivatives
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry(Morsch_et_al.)/19%3A_Aldehydes_and_Ketones_-_Nucleophilic_Addition_Reactions/19.14%3A_Spectroscopy_of_Aldehydes_and_Ketones
https://www.chemexper.com/cheminfo/servlet/org.dbcreator.MainServlet?query=entry._entryID%3D11295325&target=entry&action=PowerSearch&engine=molecule
https://www.rsc.org/suppdata/c5/ob/c5ob00902a/c5ob00902a.pdf
https://www.researchgate.net/publication/322361718_Synthesis_and_Spectral_Characterization_of_4-Hydroxy-3-Methoxybenzaldehyde_Derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8410092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


MassBank. (2023, May 2). msbnk-epa-entact_agilent000519. Retrieved from [Link]

PhytoBank. (n.d.). 13C NMR Spectrum (PHY0032058). Retrieved from [Link]

mzCloud. (2017, April 12). 4 Methoxybenzaldehyde. Retrieved from [Link]

Biological Magnetic Resonance Bank. (n.d.). bmse010130 4-methoxy Benzaldehyde.

Retrieved from [Link]

1 H-NMR (400 MHz, CDCl 3 ) spectra of 4-ethoxy-3- methoxy benzaldehyde... (n.d.).

Retrieved from [Link]

Molecular structure and spectroscopic properties of 4-methoxybenzaldehyde based on

density functional theory calculations. (2017, August 7). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chem.libretexts.org [chem.libretexts.org]

2. rsc.org [rsc.org]

3. Infrared Study of Benzaldehyde and 4-Substituted Benzaldehydes in Carbon Tetrachloride
and/or Chloroform Solutions: Aldehydic CH Group [opg.optica.org]

4. Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives – Oriental
Journal of Chemistry [orientjchem.org]

5. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [Spectroscopic Characterization of 4-(2-Bromoethoxy)-2-
methoxybenzaldehyde: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8410092/docs#spectroscopic-characterization-of-4-2-
bromoethoxy-2-methoxybenzaldehyde-a-technical-guide]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://massbank.eu/MassBank/RecordDisplay?id=MSBNK-EPA-ENTACT_AGILENT000519
https://phytobank.org/spectra/PHY0032058
https://www.mzcloud.org/compound/details/1677
https://bmrb.io/metabolomics/mol_summary/bmse010130/
https://www.researchgate.net/figure/H-NMR-400-MHz-CDCl-3-spectra-of-4-ethoxy-3-methoxy-benzaldehyde-top-and-4-ethoxy-3_fig1_328905206
https://www.researchgate.net/publication/318991475_Molecular_structure_and_spectroscopic_properties_of_4-methoxybenzaldehyde_based_on_density_functional_theory_calculations
https://www.benchchem.com/product/b8410092?utm_src=pdf-custom-synthesis#bc-rfq
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/19%3A_Aldehydes_and_Ketones-_Nucleophilic_Addition_Reactions/19.14%3A_Spectroscopy_of_Aldehydes_and_Ketones
https://www.rsc.org/suppdata/c6/ra/c6ra10373a/c6ra10373a1.pdf
https://opg.optica.org/as/abstract.cfm?uri=as-46-2-293
https://opg.optica.org/as/abstract.cfm?uri=as-46-2-293
https://www.orientjchem.org/vol32no5/synthesis-and-characterization-of-4-phenacyloxy-benzaldehyde-derivatives/
https://www.orientjchem.org/vol32no5/synthesis-and-characterization-of-4-phenacyloxy-benzaldehyde-derivatives/
https://pdf.benchchem.com/125/Interpreting_the_Mass_Spectrum_of_4_Bromobenzaldehyde_A_Comparative_Guide.pdf
https://www.benchchem.com/product/b8410092/docs#spectroscopic-characterization-of-4-2-bromoethoxy-2-methoxybenzaldehyde-a-technical-guide
https://www.benchchem.com/product/b8410092/docs#spectroscopic-characterization-of-4-2-bromoethoxy-2-methoxybenzaldehyde-a-technical-guide
https://www.benchchem.com/product/b8410092/docs#spectroscopic-characterization-of-4-2-bromoethoxy-2-methoxybenzaldehyde-a-technical-guide
https://www.benchchem.com/product/b8410092/docs#spectroscopic-characterization-of-4-2-bromoethoxy-2-methoxybenzaldehyde-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8410092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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